Cas no 78049-20-4 (Methanone, (3-bromo-1-azulenyl)phenyl-)

• Product Name: Methanone, (3-bromo-1-azulenyl)phenyl-
• CAS No: 78049-20-4
• MF: C₁₇H₁₁BrO
• MW: 311.172643899918
• CID: 530514
• PubChem ID: 71401683
• Update Time: 2025-04-19

Methanone, (3-bromo-1-azulenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-bromo-1-azulenyl)phenyl-
• (3-bromoazulen-1-yl)-phenylmethanone
• 78049-20-4
• (3-Bromoazulen-1-yl)(phenyl)methanone
• DTXSID80822707

• Inchi： 1S/C17H11BrO/c18-16-11-15(13-9-5-2-6-10-14(13)16)17(19)12-7-3-1-4-8-12/h1-11H
• InChI Key： KZSHXUSWQYZHLL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C2C=CC=CC=2)=O)C2=CC=CC=CC2=1

Computed Properties

• Exact Mass: 309.99933g/mol
• Monoisotopic Mass: 309.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų